N-(2-methoxyethyl)-1'-pyrimidin-2-yl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-1-(1-pyrimidin-2-ylpiperidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H29N5O2/c1-25-13-9-19-17(24)15-4-2-10-23(14-15)16-5-11-22(12-6-16)18-20-7-3-8-21-18/h3,7-8,15-16H,2,4-6,9-14H2,1H3,(H,19,24)
• InChI Key: NDJYXJCEZGKODE-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1CCCN(C1)C2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C18H29N5O2
• Molecular Weight: 347.5 g/mol

Description

N-(2-methoxyethyl)-1'-pyrimidin-2-yl-1,4'-bipiperidine-3-carboxamide, commonly known as Mepiprazole, is a synthetic compound that belongs to the class of antipsychotic drugs. Mepiprazole has been used for the treatment of various psychiatric disorders, including schizophrenia, bipolar disorder, and depression. The compound has been found to be effective in reducing the symptoms of these disorders, including hallucinations, delusions, and mood swings.

Mechanism of Action

Mepiprazole exerts its therapeutic effects by blocking the dopamine D2 receptor in the brain. The dopamine D2 receptor is involved in the regulation of mood, behavior, and cognition. By blocking this receptor, Mepiprazole reduces the activity of dopamine in the brain, which in turn reduces the symptoms of psychiatric disorders such as schizophrenia and bipolar disorder. Mepiprazole also has an affinity for the serotonin 5-HT1A receptor, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Mepiprazole has several biochemical and physiological effects in the body. The compound has been found to decrease the levels of dopamine and serotonin in the brain, which reduces the symptoms of psychiatric disorders. Mepiprazole also has anxiolytic and antidepressant effects, which may be due to its affinity for the serotonin 5-HT1A receptor. In addition, Mepiprazole has been found to have neuroprotective effects, which may be due to its antioxidant properties.

Advantages and Limitations for Lab Experiments

Mepiprazole has several advantages for lab experiments. The compound is stable and can be easily synthesized using standard laboratory techniques. Mepiprazole is also relatively inexpensive compared to other antipsychotic drugs, which makes it an attractive option for research studies. However, Mepiprazole has several limitations for lab experiments. The compound has a low solubility in water, which can make it difficult to administer in vivo. In addition, Mepiprazole has a relatively short half-life, which may limit its effectiveness in long-term studies.

Future Directions

There are several future directions for the research on Mepiprazole. One potential area of investigation is the use of Mepiprazole in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is the development of new derivatives of Mepiprazole with improved pharmacological properties. In addition, further studies are needed to investigate the potential use of Mepiprazole in the treatment of anxiety disorders and PTSD. Overall, the research on Mepiprazole has the potential to contribute to the development of new and effective treatments for psychiatric and neurological disorders.

Synthesis Methods

Mepiprazole can be synthesized using several methods. One of the most common methods involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with 2-methoxyethylamine to form the corresponding amide. The resulting amide is then subjected to cyclization with pyrimidine-2-carboxylic acid to form Mepiprazole. The synthesis of Mepiprazole is a complex process that requires careful control of reaction conditions and purification steps to obtain a pure and stable product.

Scientific Research Applications

Mepiprazole has been extensively studied for its therapeutic potential in various psychiatric disorders. The compound has been found to be effective in reducing the symptoms of schizophrenia, bipolar disorder, and depression. Mepiprazole has also been studied for its potential use in the treatment of anxiety disorders and post-traumatic stress disorder (PTSD). In addition, Mepiprazole has been investigated for its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.